Cas no 544694-76-0 (4-(1-{(benzyloxy)carbonylamino}ethyl)benzoic acid)

• Product name: 4-(1-{(benzyloxy)carbonylamino}ethyl)benzoic acid
• CAS No: 544694-76-0
• MF: C₁₇H₁₇NO₄
• MW: 299.321
• CID: 4030145
• PubChem ID: 21948636

4-(1-{(benzyloxy)carbonylamino}ethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[1-[[(phenylmethoxy)carbonyl]amino]ethyl]-
• XZHNWUGYLBANCU-UHFFFAOYSA-N
• 4-(1-{(benzyloxy)carbonylamino}ethyl)benzoic acid
• SCHEMBL2851564
• 4-(1-(((benzyloxy)carbonyl)amino)ethyl)benzoic acid
• (R)-4-[1-[[(Phenylmethoxy)carbonyl]amino]ethyl]benzoic acid
• EN300-12591427
• Benzoic acid, 4-[(1S)-1-[[(phenylmethoxy)carbonyl]amino]ethyl]-
• 4-[1-(phenylmethoxycarbonylamino)ethyl]benzoic acid
• 544694-76-0
• DB-366649
• 4-(1-{[(BENZYLOXY)CARBONYL]AMINO}ETHYL)BENZOIC ACID

• Inchi： InChI=1S/C17H17NO4/c1-12(14-7-9-15(10-8-14)16(19)20)18-17(21)22-11-13-5-3-2-4-6-13/h2-10,12H,11H2,1H3,(H,18,21)(H,19,20)
• InChI Key： XZHNWUGYLBANCU-UHFFFAOYSA-N
• SMILES： CC(NC(OCC1=CC=CC=C1)=O)C2=CC=C(C(O)=O)C=C2

Computed Properties

• Exact Mass: 299.11575802Da
• Monoisotopic Mass: 299.11575802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls